Cas no 2001008-18-8 (1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde)

• Product Name: 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde
• CAS No: 2001008-18-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6518165
• PubChem ID: 165525303
• Update Time: 2025-05-28

1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde
• EN300-1622775
• 2001008-18-8

• Inchi： 1S/C11H20O2/c1-10(13)5-8-11(9-12)6-3-2-4-7-11/h9-10,13H,2-8H2,1H3
• InChI Key： CBNQORFFLLIHNY-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(C)O)CCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde

Comprehensive Overview of 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde (CAS No. 2001008-18-8)

1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde (CAS No. 2001008-18-8) is a versatile organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This cyclohexane derivative features both a hydroxyl and an aldehyde functional group, making it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in green chemistry applications, aligning with the global push for sustainable chemical processes.

The compound's molecular structure combines a cyclohexane ring with a 3-hydroxybutyl side chain and a formyl group, creating opportunities for diverse chemical modifications. Recent studies highlight its role in developing biodegradable polymers, responding to the growing demand for eco-friendly materials. Its CAS number 2001008-18-8 serves as a crucial identifier for researchers tracking its safety data and regulatory status across international databases.

In the fragrance industry, 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde has emerged as a promising scent modifier, particularly for woody and floral notes. Perfumers value its stability and compatibility with other aroma chemicals, addressing consumer preferences for long-lasting fragrances. The compound's hydroxyl group enables hydrogen bonding, influencing its solubility and interaction with biological systems - a property under investigation for drug delivery systems.

Analytical characterization of CAS 2001008-18-8 reveals interesting physicochemical properties. The aldehyde moiety participates in various condensation reactions, while the hydroxyl group facilitates ester formation. These reactive sites make it valuable for creating molecular scaffolds in medicinal chemistry, particularly for targeting enzyme inhibition. Current research explores its potential in cosmetic formulations, where mildness and skin compatibility are paramount concerns.

The synthesis of 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde typically involves Grignard reactions or selective oxidation protocols. Process chemists are optimizing routes to improve yield and reduce environmental impact, reflecting industry's focus on atom economy. Its stereochemistry presents opportunities for developing chiral catalysts, relevant to asymmetric synthesis in pharmaceutical manufacturing.

Quality control protocols for CAS 2001008-18-8 emphasize HPLC and GC-MS analysis to ensure purity standards. The compound's stability under various pH conditions makes it suitable for diverse formulation applications. Recent patent literature suggests growing interest in its use as a flavor enhancer, particularly in food-grade applications where regulatory approval permits.

From a regulatory perspective, 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde requires proper handling as with all laboratory chemicals, though it doesn't appear on major restricted substance lists. Material Safety Data Sheets provide essential guidance for workplace safety, including recommendations for personal protective equipment. The compound's environmental fate is currently being studied to assess its ecological impact.

The commercial availability of CAS 2001008-18-8 through specialty chemical suppliers has increased in recent years. Pricing trends reflect growing demand from R&D laboratories and small-scale manufacturers. Custom synthesis options are emerging for researchers requiring specific isotopic labeling or purity grades for advanced studies.

Future applications may leverage the compound's potential in smart materials development, particularly stimuli-responsive systems. Its molecular architecture offers possibilities for creating self-assembling structures with applications in nanotechnology. The fragrance industry continues to explore derivatives of 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde for novel olfactory profiles.

Academic interest in this compound spans multiple disciplines, from organic synthesis to materials science. Conference presentations increasingly feature CAS 2001008-18-8 in discussions about multifunctional intermediates. The compound's balanced hydrophilicity-lipophilicity character makes it particularly interesting for formulation scientists working on delivery systems.

Standardization of analytical methods for 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde remains an active area, with collaborative studies between industry and academia. Reference materials are becoming available to support quality control in manufacturing. The compound's spectral data (NMR, IR) has been thoroughly documented to aid in identification and purity assessment.

In conclusion, 1-(3-hydroxybutyl)cyclohexane-1-carbaldehyde (CAS No. 2001008-18-8) represents an important building block in modern chemistry with expanding applications. Its dual functionality continues to inspire innovation across multiple sectors, from fine chemicals production to advanced material development. As research progresses, this compound will likely find new roles in addressing contemporary technological challenges.